Cas no 787590-96-9 (Imidazo[1,2-a]pyrazin-8-amine, 3-(3,4-dichlorophenyl)-N-methyl-)

• Product Name: Imidazo[1,2-a]pyrazin-8-amine, 3-(3,4-dichlorophenyl)-N-methyl-
• CAS No: 787590-96-9
• MF: C₁₃H₁₀Cl₂N₄
• MW: 293.151299953461
• CID: 533956
• PubChem ID: 11220082
• Update Time: 2025-04-19

Imidazo[1,2-a]pyrazin-8-amine, 3-(3,4-dichlorophenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazin-8-amine, 3-(3,4-dichlorophenyl)-N-methyl-
• 3-(3,4-dichlorophenyl)-N-methylimidazo[1,2-a]pyrazin-8-amine
• SCHEMBL5413864
• 787590-96-9
• DTXSID70459208

• Inchi： 1S/C13H10Cl2N4/c1-16-12-13-18-7-11(19(13)5-4-17-12)8-2-3-9(14)10(15)6-8/h2-7H,1H3,(H,16,17)
• InChI Key： VENGPAUVRMOGCR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CN=C2C(=NC=CN12)NC)Cl

Computed Properties

• Exact Mass: 292.0282517g/mol
• Monoisotopic Mass: 292.0282517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.2Ų